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Compound of Interest

Compound Name: Propiverine N-oxide

Cat. No.: B1234086

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides essential guidance on the personal
protective equipment (PPE) for handling Propiverine N-oxide, along with operational and
disposal plans to facilitate safe and efficient laboratory practices. While Propiverine N-oxide
(hydrochloride) is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), adherence to standard laboratory safety protocols is crucial.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling Propiverine N-oxide in a
laboratory setting. These recommendations are based on general laboratory safety best
practices and information from the safety data sheet of the parent compound, propiverine
hydrochloride.
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Glasses

Should be worn at all times in
the laboratory to protect from

potential splashes.

Face Shield

Recommended when there is
a higher risk of splashing, such
as when handling larger
quantities of the substance or

solutions.[1]

Hand Protection

Disposable Gloves

Nitrile gloves are
recommended for handling
Propiverine N-oxide. Gloves
should be inspected before
use and disposed of properly
after handling.[1]

Body Protection

Laboratory Coat

A standard lab coat should be
worn to protect clothing and
skin from accidental contact

with the substance.

Foot Protection

Closed-toe Shoes

Should always be worn in a
laboratory setting to protect
against spills and falling

objects.

Operational and Disposal Plans

Handling and Storage:

o Handling: No special handling measures are required for Propiverine N-oxide

(hydrochloride).[2] However, it is good practice to handle the substance in a well-ventilated

area.

o Storage: No special storage requirements are necessary.[2] Store in a dry, cool place.
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Emergency Procedures:

After Inhalation: If any discomfort is experienced after inhalation, move to an area with fresh

air. Consult a doctor if symptoms persist.[2]

o After Skin Contact: The product is generally not irritating to the skin. In case of contact, wash
the affected area with soap and water.

o After Eye Contact: Rinse the opened eye for several minutes under running water.

o After Swallowing: If symptoms persist after swallowing, consult a doctor.

Disposal:

» Smaller quantities of Propiverine N-oxide can be disposed of with household waste.

o For larger quantities and uncleaned packaging, disposal must be made according to official
regulations.

Experimental Workflow: Donning Personal
Protective Equipment

The following diagram illustrates the standard procedure for putting on personal protective
equipment before handling Propiverine N-oxide in a laboratory.
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Laboratory Entry

Start: Enter Laboratory

Step 1:
Ensure Closed-Toe Shoes are Worn

roceed

Step 2:
Don Laboratory Coat

roceed

Step 3:
Put on Safety Glasses

roceed

Step 4:
Put on Nitrile Gloves

Ready to Handle
Propiverine N-oxide

Click to download full resolution via product page

PPE Donning Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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